1-{2-[4-(4-Morpholinyl)phenyl]vinyl}

• Molecular Formula: C21H20N2O
• Molecular Weight: 316.404
• IUPAC Name: 4-[4-[(E)-2-isoquinolin-1-ylethenyl]phenyl]morpholine
• InChI: InChI=1S/C21H20N2O/c1-2-4-20-18(3-1)11-12-22-21(20)10-7-17-5-8-19(9-6-17)23-13-15-24-16-14-23/h1-12H,13-16H2/b10-7+
• InChI Key: XZAJTHUKMHRWSR-JXMROGBWSA-N
• SMILES: C1COCCN1C2=CC=C(C=C2)C=CC3=NC=CC4=CC=CC=C43

Description

1-{2-[4-(4-Morpholinyl)phenyl]vinyl} is an organic compound featuring a morpholine-substituted phenyl group connected via a vinyl (-CH=CH-) linker. This structure suggests applications in medicinal chemistry (e.g., kinase inhibitors) or materials science (e.g., conjugated polymers).

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Features	Reference
1-{2-[4-(4-Morpholinyl)phenyl]vinyl}	C₁₂H₁₄N₂O*	~206.25*	Vinyl, morpholinylphenyl	Conjugation via vinyl linker	N/A
1-[4-(Morpholine-4-sulfonyl)phenyl]ethanone	C₁₂H₁₅NO₄S	277.31	Sulfonyl, ethanone, morpholine	Polar sulfonyl group enhances solubility	[1]
4-(4-Morpholinylcarbonyl)phenol	C₁₁H₁₃NO₃	207.23	Carbonyl, phenol, morpholine	Hydrogen-bonding via phenol hydroxyl	[2]
2-Morpholinylphenol derivatives	Varies	Varies	Amino, hydroxyl, morpholine	Diverse substitution patterns	[3]

*Estimated values based on structural composition.

Key Findings:

Functional Group Diversity: The target compound’s vinyl group distinguishes it from analogs with sulfonyl () or carbonyl () groups. The vinyl linker may enable π-π stacking or polymerization, unlike the hydrogen-bonding capability of 4-(4-Morpholinylcarbonyl)phenol’s phenol group . Sulfonyl-containing analogs (e.g., ) exhibit higher molecular weights (~277 vs. ~206) and polarity, likely influencing pharmacokinetic properties in drug design .

This contrasts with the target compound, whose synthetic pathways remain underexplored in open sources.

Biological Relevance :

• Morpholine derivatives often target enzymes (e.g., kinases) due to nitrogen’s lone pair interacting with catalytic sites. The vinyl group in the target compound could modulate binding affinity compared to sulfonyl or carbonyl analogs.